Inosinic acid
Inosinic acid
IMP is a purine ribonucleoside 5'-monophosphate having hypoxanthine as the nucleobase. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a purine ribonucleoside 5'-monophosphate and an inosine phosphate. It is a conjugate acid of an IMP(2-).
Inosine 5'-Monophosphate. A purine nucleotide which has hypoxanthine as the base and one phosphate group esterified to the sugar moiety.
Inosinic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Inosinic acid is a natural product found in Drosophila melanogaster, Arabidopsis thaliana, and other organisms with data available.
Inosinic Acid is a purine ribonucleotide with hypoxanthine as the base and one phosphate group attached to the sugar moiety. Inosinic acid and its salt forms are used as flavor enhancers in industrial food production. In vivo, inosinic acid is involved in purine metabolism and acts as an intermediate in the synthesis of adenine and guanine, which are precursors for the second messenger signaling molecules adenosine monophosphate (AMP) and guanosine monophosphate (GMP), respectively.
Inosinic acid is a metabolite found in or produced by Saccharomyces cerevisiae.
See also: Polyinosinic acid (monomer of); Polyinosinic-Polycytidylic Acid (High MW) (monomer of); Polyinosinic-polycytidylic acid (low MW) (monomer of).
Inosine 5'-Monophosphate. A purine nucleotide which has hypoxanthine as the base and one phosphate group esterified to the sugar moiety.
Inosinic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Inosinic acid is a natural product found in Drosophila melanogaster, Arabidopsis thaliana, and other organisms with data available.
Inosinic Acid is a purine ribonucleotide with hypoxanthine as the base and one phosphate group attached to the sugar moiety. Inosinic acid and its salt forms are used as flavor enhancers in industrial food production. In vivo, inosinic acid is involved in purine metabolism and acts as an intermediate in the synthesis of adenine and guanine, which are precursors for the second messenger signaling molecules adenosine monophosphate (AMP) and guanosine monophosphate (GMP), respectively.
Inosinic acid is a metabolite found in or produced by Saccharomyces cerevisiae.
See also: Polyinosinic acid (monomer of); Polyinosinic-Polycytidylic Acid (High MW) (monomer of); Polyinosinic-polycytidylic acid (low MW) (monomer of).
Brand Name:
Vulcanchem
CAS No.:
131-99-7
VCID:
VC20990438
InChI:
InChI=1S/C10H13N4O8P/c15-6-4(1-21-23(18,19)20)22-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17/h2-4,6-7,10,15-16H,1H2,(H,11,12,17)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1
SMILES:
C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)COP(=O)(O)O)O)O
Molecular Formula:
C10H13N4O8P
Molecular Weight:
348.21 g/mol
Inosinic acid
CAS No.: 131-99-7
Cat. No.: VC20990438
Molecular Formula: C10H13N4O8P
Molecular Weight: 348.21 g/mol
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Specification
| Description | IMP is a purine ribonucleoside 5'-monophosphate having hypoxanthine as the nucleobase. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a purine ribonucleoside 5'-monophosphate and an inosine phosphate. It is a conjugate acid of an IMP(2-). Inosine 5'-Monophosphate. A purine nucleotide which has hypoxanthine as the base and one phosphate group esterified to the sugar moiety. Inosinic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). Inosinic acid is a natural product found in Drosophila melanogaster, Arabidopsis thaliana, and other organisms with data available. Inosinic Acid is a purine ribonucleotide with hypoxanthine as the base and one phosphate group attached to the sugar moiety. Inosinic acid and its salt forms are used as flavor enhancers in industrial food production. In vivo, inosinic acid is involved in purine metabolism and acts as an intermediate in the synthesis of adenine and guanine, which are precursors for the second messenger signaling molecules adenosine monophosphate (AMP) and guanosine monophosphate (GMP), respectively. Inosinic acid is a metabolite found in or produced by Saccharomyces cerevisiae. See also: Polyinosinic acid (monomer of); Polyinosinic-Polycytidylic Acid (High MW) (monomer of); Polyinosinic-polycytidylic acid (low MW) (monomer of). |
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| CAS No. | 131-99-7 |
| Molecular Formula | C10H13N4O8P |
| Molecular Weight | 348.21 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yl]methyl dihydrogen phosphate |
| Standard InChI | InChI=1S/C10H13N4O8P/c15-6-4(1-21-23(18,19)20)22-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17/h2-4,6-7,10,15-16H,1H2,(H,11,12,17)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1 |
| Standard InChI Key | GRSZFWQUAKGDAV-KQYNXXCUSA-N |
| Isomeric SMILES | C1=NC2=C(C(=O)N1)N=CN2[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)O)O)O |
| SMILES | C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)COP(=O)(O)O)O)O |
| Canonical SMILES | C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)COP(=O)(O)O)O)O |
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